Cas no 307329-60-8 (N'-(1E)-(2-chloro-7-ethoxyquinolin-3-yl)methylidene-4-nitrobenzohydrazide)

• Product Name: N'-(1E)-(2-chloro-7-ethoxyquinolin-3-yl)methylidene-4-nitrobenzohydrazide
• CAS No: 307329-60-8
• MF: C₁₉H₁₅ClN₄O₄
• MW: 398.79980301857
• CID: 5811175
• PubChem ID: 9564400
• Update Time: 2025-05-20

N'-(1E)-(2-chloro-7-ethoxyquinolin-3-yl)methylidene-4-nitrobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• (E)-N-((2-chloro-7-ethoxyquinolin-3-yl)methylene)-4-nitrobenzohydrazide
• Benzoic acid, 4-nitro-, 2-[(2-chloro-7-ethoxy-3-quinolinyl)methylene]hydrazide
• 307329-60-8
• (E)-N'-((2-chloro-7-ethoxyquinolin-3-yl)methylene)-4-nitrobenzohydrazide
• N-[(E)-(2-chloro-7-ethoxyquinolin-3-yl)methylideneamino]-4-nitrobenzamide
• N'-[(1E)-(2-CHLORO-7-ETHOXYQUINOLIN-3-YL)METHYLIDENE]-4-NITROBENZOHYDRAZIDE
• AKOS000636592
• N'-[(E)-(2-CHLORO-7-ETHOXYQUINOLIN-3-YL)METHYLIDENE]-4-NITROBENZOHYDRAZIDE
• F0016-1028
• N'-(1E)-(2-chloro-7-ethoxyquinolin-3-yl)methylidene-4-nitrobenzohydrazide

• Inchi： 1S/C19H15ClN4O4/c1-2-28-16-8-5-13-9-14(18(20)22-17(13)10-16)11-21-23-19(25)12-3-6-15(7-4-12)24(26)27/h3-11H,2H2,1H3,(H,23,25)
• InChI Key： CPPKVIPAZUDEBV-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC2C(N=C1Cl)=CC(OCC)=CC=2)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 398.0781827g/mol
• Monoisotopic Mass: 398.0781827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 9.51±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on N'-(1E)-(2-chloro-7-ethoxyquinolin-3-yl)methylidene-4-nitrobenzohydrazide

N'-(1E)-(2-chloro-7-ethoxyquinolin-3-yl)methylidene-4-nitrobenzohydrazide: A Comprehensive Overview

The compound N'-(1E)-(2-chloro-7-ethoxyquinolin-3-yl)methylidene-4-nitrobenzohydrazide, identified by the CAS number 307329-60-8, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of hydrazides, which are widely studied for their role in drug design, material science, and chemical synthesis. The structure of this compound is characterized by a quinoline ring system substituted with a chlorine atom at position 2, an ethoxy group at position 7, and a methylidene group linked to a 4-nitrobenzohydrazide moiety. These structural features contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery. The presence of the quinoline ring, a heterocyclic aromatic system, is particularly significant due to its known biological activity. Quinoline derivatives are extensively studied for their potential as anticancer agents, antimicrobial agents, and modulators of cellular signaling pathways.

The 4-nitrobenzohydrazide moiety in this compound introduces additional functional groups that enhance its reactivity and versatility. Hydrazides are known for their ability to form hydrazones with carbonyl compounds, a reaction that is widely utilized in organic synthesis to construct complex molecular architectures. In the context of pharmacology, this reactivity can be harnessed to design bioactive molecules with tailored therapeutic properties.

Emerging research has highlighted the potential of this compound as a lead molecule in the development of novel anticancer drugs. Studies conducted in vitro have demonstrated its ability to inhibit the proliferation of cancer cells by targeting key enzymes involved in cell cycle regulation and apoptosis. The chlorine substituent at position 2 of the quinoline ring is believed to play a critical role in modulating these biological effects by influencing the electronic properties of the molecule.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic structure makes it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. The ethoxy group at position 7 contributes to the molecule's solubility in organic solvents, which is a desirable property for applications in thin-film deposition and polymer blending.

The synthesis of N'-(1E)-(2-chloro-7-ethoxyquinolin-3-yl)methylidene-4-nitrobenzohydrazide involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. The starting material is typically a substituted quinoline derivative, which undergoes sequential functionalization to introduce the desired substituents. The formation of the hydrazone linkage between the quinoline derivative and the 4-nitrobenzohydrazide moiety is achieved under controlled conditions to ensure regioselectivity and stereochemical integrity.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicological profile. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing. However, further research is required to fully understand its long-term environmental impact and develop strategies for minimizing ecological risks.

In conclusion, N'-(1E)-(2-chloro-7-ethoxyquinolin-3-yl)methylidene-4-nitrobenzohydrazide (CAS No. 307329-60-8) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthetic methodologies and biological studies, position it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to unravel its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.